Cas no 3592-19-6 (3-Methyl-2-pentenal)
3-Methyl-2-pentenal is an unsaturated aldehyde with the molecular formula C6H10O, featuring a methyl group at the 3-position and a double bond between the 2- and 3-carbons. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of flavors, fragrances, and pharmaceuticals. Its α,β-unsaturated carbonyl structure makes it a versatile building block for Michael additions, condensation reactions, and other transformations. The compound's reactivity and ability to participate in selective chemical modifications underscore its value in fine chemical applications. Proper handling is required due to its potential irritant properties and sensitivity to air and light.
3-Methyl-2-pentenal structure
Product Name:3-Methyl-2-pentenal
3-Methyl-2-pentenal Chemical and Physical Properties
Names and Identifiers
-
- 3-methylpent-2-enal
- 2-pentenal, 3-methyl-
- (Z)-3-methylpent-2-enal
- 3-methyl pentenal
- XGADWNHARGAKQG-UHFFFAOYSA-N
- 3-Methyl-2-pentenal
- 3592-19-6
- DTXSID8063094
-
- Inchi： 1S/C6H10O/c1-3-6(2)4-5-7/h4-5H,3H2,1-2H3
- InChI Key： XGADWNHARGAKQG-UHFFFAOYSA-N
- SMILES： O=CC=C(C)CC
Computed Properties
- Exact Mass: 98.0732
- Monoisotopic Mass: 98.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 82.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.8483 (estimate)
- Melting Point: -78°C (estimate)
- Boiling Point: 133.68°C (estimate)
- Refractive Index: 1.4276 (estimate)
- PSA: 17.07
3-Methyl-2-pentenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M535910-500mg |
3-Methyl-2-pentenal |
3592-19-6 | 500mg |
$58.00 | 2023-05-17 | ||
| TRC | M535910-1g |
3-Methyl-2-pentenal |
3592-19-6 | 1g |
$98.00 | 2023-05-17 | ||
| TRC | M535910-2.5g |
3-Methyl-2-pentenal |
3592-19-6 | 2.5g |
$155.00 | 2023-05-17 |
3-Methyl-2-pentenal Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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